Methyl 5-piperidin-4-yl-1H-1,2,4-triazole-3-carboxylate

• IUPAC Name: methyl 5-piperidin-4-yl-1H-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C9H14N4O2/c1-15-9(14)8-11-7(12-13-8)6-2-4-10-5-3-6/h6,10H,2-5H2,1H3,(H,11,12,13)
• InChI Key: FEMYXTBMQSEOKH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NNC(=N1)C2CCNCC2
• Molecular Formula: C9H14N4O2
• Molecular Weight: 210.23 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. 1,2,4-Triazole is a type of triazole, a class of azole heterocycles that consists of a five-membered ring of two carbon atoms and three nitrogen atoms.

Synthesis Analysis

The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The synthesis of 1,2,4-triazole compounds often involves the reaction of amide hydrazone and dimethyl or diethyl ester.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. 1,2,4-Triazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Piperidine-containing compounds undergo various reactions such as hydrogenation, cyclization, cycloaddition, annulation, and amination. 1,2,4-Triazole compounds can be synthesized from amide hydrazone and dimethyl or diethyl ester.